Cas no 2138230-60-9 (methyl 5-amino-1,4-bis(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxylate)

• Product Name: methyl 5-amino-1,4-bis(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxylate
• CAS No: 2138230-60-9
• MF: C₉H₉F₆N₃O₂
• MW: 305.177082777023
• CID: 5927921
• PubChem ID: 165800486
• Update Time: 2025-08-04

methyl 5-amino-1,4-bis(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-amino-1,4-bis(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxylate
• EN300-1121079
• 2138230-60-9

• Inchi： 1S/C9H9F6N3O2/c1-20-7(19)5-4(2-8(10,11)12)6(16)18(17-5)3-9(13,14)15/h2-3,16H2,1H3
• InChI Key： ZCQAUDJYPDJGTQ-UHFFFAOYSA-N
• SMILES： FC(CC1C(C(=O)OC)=NN(CC(F)(F)F)C=1N)(F)F

Computed Properties

• Exact Mass: 305.05989551g/mol
• Monoisotopic Mass: 305.05989551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 70.1Ų

Additional information on methyl 5-amino-1,4-bis(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxylate

Methyl 5-amino-1,4-bis(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxylate (CAS No. 2138230-60-9): A Comprehensive Overview

Methyl 5-amino-1,4-bis(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxylate, identified by its CAS number 2138230-60-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the pyrazole class of heterocyclic molecules, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly the presence of amino and carboxylate functional groups, as well as the bulky 2,2,2-trifluoroethyl substituents, make it a promising candidate for further investigation in drug discovery.

The synthesis of methyl 5-amino-1,4-bis(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxylate involves a multi-step process that requires precise control over reaction conditions and reagent selection. The introduction of the 2,2,2-trifluoroethyl groups enhances the lipophilicity of the molecule, which can be crucial for its absorption and distribution within biological systems. Additionally, the amino group provides a site for further functionalization, allowing for the development of more complex derivatives with tailored biological properties.

Recent research has highlighted the potential of pyrazole derivatives in various therapeutic areas. Studies have demonstrated that compounds with similar structural motifs exhibit inhibitory activity against several enzymes and receptors involved in inflammatory and infectious diseases. The presence of fluorine atoms in the 2,2,2-trifluoroethyl groups can also influence the metabolic stability and binding affinity of the molecule, making it an attractive scaffold for medicinal chemists.

In particular, the carboxylate group in methyl 5-amino-1,4-bis(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxylate offers opportunities for salt formation and interaction with biological targets. This feature has been exploited in the design of prodrugs and drug delivery systems, where the carboxylate group can enhance solubility and bioavailability. Furthermore, the compound's ability to engage with multiple biological pathways makes it a versatile tool for exploring new therapeutic strategies.

The< strong>5-amino substituent on the pyrazole ring is another critical feature that contributes to the compound's potential biological activity. Amines are well-known pharmacophores that can interact with various biomolecules through hydrogen bonding and other non-covalent interactions. This property has been leveraged in the development of kinase inhibitors, antiviral agents, and other therapeutic compounds. The combination of an amine group with multiple fluorinated alkyl groups in methyl 5-amino-1,4-bis(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxylate suggests that it may exhibit potent activity against a range of targets.

Current research efforts are focused on evaluating the pharmacological properties of this compound through both in vitro and in vivo studies. Preliminary data indicate that it may possess anti-inflammatory and anti-viral effects due to its ability to modulate key signaling pathways involved in these processes. Additionally, its structural similarity to known bioactive molecules makes it a valuable candidate for structure-activity relationship (SAR) studies aimed at optimizing its therapeutic potential.

The< strong>CAS number 2138230-60-9 provides a unique identifier for this compound and facilitates its tracking in scientific literature and patent databases. This standardized nomenclature system ensures that researchers around the world can accurately reference and utilize this molecule in their studies. As more information becomes available regarding its biological activities and pharmacokinetic properties, it is expected that this compound will play an increasingly important role in drug discovery initiatives.

In conclusion,< strong>methyl 5-amino-1H-pyrazole-3-carboxylate represents a promising lead compound for further development in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive candidate for exploring new therapeutic strategies. Continued investigation into its properties and mechanisms of action will likely uncover additional opportunities for its application in medicine.